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Compound of Interest

Compound Name: FTI-2153 TFA

Cat. No.: B8144809

Essential Safety and Handling of FTI-2153 TFA

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical guidance for the handling and disposal of
FTI-2153 TFA, a potent farnesyltransferase inhibitor. The information is intended to establish
safe laboratory practices and minimize exposure risk to this compound.

Hazard Identification and Engineering Controls

FTI-2153 TFA is a potent compound, and its trifluoroacetic acid (TFA) component is a strong
corrosive acid.[1] It is harmful if inhaled, causes severe skin burns, and can cause serious eye
damage. Therefore, stringent safety measures are imperative.

Engineering Controls are the primary line of defense to minimize exposure.

e Fume Hood: All handling of FTI-2153 TFA, especially when in solid (powder) form or when
preparing solutions, must be conducted in a certified chemical fume hood.

e Ventilation: Ensure adequate general laboratory ventilation to dilute and remove any
potential fugitive emissions.

o Closed Systems: For larger scale operations, the use of closed systems for weighing and
transfer is highly recommended to prevent the generation of dust and aerosols.
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Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling FTI-2153 TFA.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a barrier against skin
contact with the corrosive and
potent compound. The outer
glove can be removed
immediately in case of

contamination.

Eye Protection

Chemical splash goggles and

a face shield.

Protects against splashes of
the corrosive TFA component

and airborne powder particles.

Body Protection

A disposable, chemical-

resistant lab coat or coveralls.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

An N95 or higher-rated

respirator.

Essential when handling the
powder form to prevent

inhalation of fine particles.

Foot Protection

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential for personnel safety.

Preparation and Weighing

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

workspace within the fume hood by covering the surface with absorbent, disposable bench

paper.

e Weighing:

o Perform all weighing of FTI-2153 TFA powder within a chemical fume hood.
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o Use anti-static weighing dishes to prevent dispersal of the powder.
o Handle the powder gently to minimize dust generation.

o Close the container immediately after dispensing.

Solution Preparation

o Solvent Addition: When preparing solutions, slowly add the solvent to the solid FTI-2153 TFA
to avoid splashing.

o Container: Use a sealed container for dissolution to prevent the release of vapors.

Spill Management

In the event of a spill, immediate and appropriate action is critical.
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

» Contain: For small spills, use a chemical spill kit with appropriate absorbent materials. Do not
use combustible materials to absorb spills of corrosive substances.

» Neutralize: For spills involving the TFA component, neutralization with a weak base (e.g.,
sodium bicarbonate solution) may be necessary.

o Clean: Carefully clean the spill area, working from the outside in.

o Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of FTI-2153 TFA and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

Collect in a clearly labeled, sealed, and
Solid FTI-2153 TFA puncture-resistant container for hazardous

waste.

Collect in a compatible, sealed container labeled
Liquid Waste (Solutions) as hazardous waste. Do not mix with

incompatible waste streams.

Contaminated Materials (PPE, bench paper, Place in a designated hazardous waste

etc.) container.

General Disposal Guidelines:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name.

e Segregation: Do not mix FTI-2153 TFA waste with other chemical waste unless compatibility

is confirmed.

e Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.
Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Physical and Chemical Properties

Property Value

Molecular Formula C27H31F3N40sS

Molecular Weight 580.6 g/mol [2]
Diagrams
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Caption: FTI-2153 TFA Safe Handling and Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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